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Compound of Interest

Compound Name: JNJ-38877605-d1

Cat. No.: B12366438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing JNJ-38877605-d1, a

potent and selective c-MET inhibitor, in cell culture experiments. The protocols outlined below

are designed to facilitate the investigation of its biological effects and mechanism of action.

Introduction
JNJ-38877605 is an orally bioavailable, ATP-competitive inhibitor of the c-Met receptor tyrosine

kinase with an IC50 of 4 nM.[1][2] It demonstrates high selectivity, being 600-fold more

selective for c-Met than for over 200 other tyrosine and serine-threonine kinases.[1][2] The c-

MET pathway is a critical driver in cell proliferation, survival, migration, and invasion, and its

aberrant activation is implicated in various cancers. JNJ-38877605 effectively inhibits both

HGF-stimulated and constitutively activated c-MET phosphorylation.[1][3]

Mechanism of Action
JNJ-38877605 acts by binding to the ATP-binding site of the c-MET kinase, preventing its

phosphorylation and subsequent activation of downstream signaling pathways.[4] Inhibition of

c-MET phosphorylation by JNJ-38877605 leads to the downregulation of key signaling

cascades, including the PI3K/Akt and MAPK pathways. This disruption of signaling can result in

reduced cell proliferation, induction of apoptosis, and decreased cell migration and invasion.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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